Cas no 318238-02-7 (Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate)

Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate is a pyrazole-based compound featuring a hydroxyimino methyl group and a phenylsulfanyl substituent, which contribute to its reactivity and potential applications in synthetic chemistry. The presence of both ester and oxime functional groups enhances its versatility as an intermediate in the synthesis of heterocyclic compounds, pharmaceuticals, or agrochemicals. Its structural framework allows for further functionalization, making it valuable in medicinal chemistry research. The compound’s stability under standard conditions and well-defined reactivity profile facilitate its use in controlled synthetic transformations. Its crystalline form ensures consistent purity, supporting reproducibility in experimental applications.

Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate structure

318238-02-7 structure

Product Name:Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate

CAS No:318238-02-7

MF:

MW:

CID:4645395

Update Time:2025-11-04

Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- METHYL 4-[(HYDROXYIMINO)METHYL]-1-PHENYL-5-(PHENYLSULFANYL)-1H-PYRAZOLE-3-CARBOXYLATE
- Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate

Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M151950-25mg	Methyl 4-[(hydroxyimino)methyl]-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate	318238-02-7		25mg	$ 230.00	2022-06-04
TRC	M151950-50mg	Methyl 4-[(hydroxyimino)methyl]-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate	318238-02-7		50mg	$ 380.00	2022-06-04
Key Organics Ltd	3N-592S-1MG	methyl 4-[(hydroxyimino)methyl]-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate	318238-02-7	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	3N-592S-5MG	methyl 4-[(hydroxyimino)methyl]-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate	318238-02-7	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	3N-592S-10MG	methyl 4-[(hydroxyimino)methyl]-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate	318238-02-7	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	3N-592S-0.5G	methyl 4-[(hydroxyimino)methyl]-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate	318238-02-7	>90%	0.5g	£385.00	2023-09-07
Key Organics Ltd	3N-592S-1G	methyl 4-[(hydroxyimino)methyl]-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate	318238-02-7	>90%	1g	£770.00	2023-09-07
Key Organics Ltd	3N-592S-5G	methyl 4-[(hydroxyimino)methyl]-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate	318238-02-7	>90%	5g	£3080.00	2023-09-07
Key Organics Ltd	3N-592S-10G	methyl 4-[(hydroxyimino)methyl]-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate	318238-02-7	>90%	10g	£5775.00	2023-09-07
A2B Chem LLC	AI77207-1mg	methyl 4-[(1E)-(hydroxyimino)methyl]-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate	318238-02-7	>90%	1mg	$201.00	2024-04-20

Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

Additional information on Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate

Comprehensive Analysis of Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate (CAS No. 318238-02-7)

The compound Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate (CAS No. 318238-02-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a pyrazole core with hydroxyimino and phenylsulfanyl substituents, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the most searched questions related to this compound is: "What are the synthetic routes for Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate?" The synthesis typically involves multi-step reactions, starting with the condensation of phenylhydrazine with a β-ketoester, followed by functionalization to introduce the hydroxyimino and phenylsulfanyl groups. The methyl ester moiety at the 3-position enhances the compound's solubility and reactivity, making it a valuable building block for further derivatization.

In recent years, the demand for pyrazole-based compounds has surged due to their broad pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate is no exception, with studies exploring its role as a precursor for heterocyclic drugs. Its sulfanyl group, in particular, is a hotspot for modifications aimed at improving drug-like properties such as bioavailability and target specificity.

Another trending topic in the scientific community is the use of AI-driven drug discovery to identify novel compounds with therapeutic potential. Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate has been featured in computational studies predicting its interactions with biological targets. These in silico approaches, combined with traditional laboratory experiments, accelerate the development of new drugs while reducing costs and time.

The compound's CAS No. 318238-02-7 is frequently searched in chemical databases, reflecting its relevance in industrial and academic research. Its stability under various conditions and compatibility with common reagents make it a preferred choice for high-throughput screening and combinatorial chemistry. Additionally, its phenylsulfanyl group has been investigated for its role in enhancing the electronic properties of materials, such as organic semiconductors and photovoltaic devices.

Environmental sustainability is another key concern among researchers. The synthesis and application of Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate are being optimized to minimize waste and energy consumption. Green chemistry principles, such as using catalytic methods and biodegradable solvents, are increasingly applied to its production, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

In conclusion, Methyl 4-(hydroxyimino)methyl-1-phenyl-5-(phenylsulfanyl)-1H-pyrazole-3-carboxylate (CAS No. 318238-02-7) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, combined with ongoing advancements in synthetic and computational chemistry, position it as a promising candidate for future innovations. As research continues to uncover its full capabilities, this compound is likely to remain a focal point in scientific and industrial discussions.